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Compound Name: GPR35 agonist 5

Cat. No.: B14051609 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and synthesis of agonists

for G protein-coupled receptor 35 (GPR35), a promising therapeutic target implicated in

inflammation, metabolic disorders, and pain.[1] The term "GPR35 agonist 5" does not refer to

a single, universally recognized compound in scientific literature; rather, various publications

have assigned the number "5" to different molecules within their specific studies, which can be

agonists, antagonists, or synthetic intermediates. This guide will therefore focus on the general

principles and methodologies for identifying and developing novel GPR35 agonists, drawing

upon diverse examples from published research.

GPR35 Signaling Pathways
GPR35 is an orphan receptor that couples to multiple G protein families, primarily Gαi/o and

Gα12/13, initiating diverse downstream signaling cascades.[1] Upon agonist binding, GPR35

can also trigger G protein-independent signaling by recruiting β-arrestins, which mediate

receptor desensitization, internalization, and scaffolding for other signaling proteins like those in

the ERK1/2 pathway.[2] The receptor's activation has been linked to the modulation of key

inflammatory pathways, including MAPK and NF-κB.[2] Furthermore, GPR35 interacts with the

Na/K-ATPase, influencing ion homeostasis and Src kinase signaling.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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